4-(3-chlorophenyl)-N-[(2S)-1-{[(2Z)-5-cyclopropyl-1,3,4-thiadiazol-2(3H)-ylidene]amino}-1-oxopropan-2-yl]piperazine-1-carboxamide

• Molecular Formula: C19H23ClN6O2S
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 4-(3-chlorophenyl)-N-[(2S)-1-[(5-cyclopropyl-1,3,4-thiadiazol-2-yl)amino]-1-oxopropan-2-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H23ClN6O2S/c1-12(16(27)22-18-24-23-17(29-18)13-5-6-13)21-19(28)26-9-7-25(8-10-26)15-4-2-3-14(20)11-15/h2-4,11-13H,5-10H2,1H3,(H,21,28)(H,22,24,27)/t12-/m0/s1
• InChI Key: GMAZIJQBSIBMJU-LBPRGKRZSA-N
• Isomeric SMILES: C[C@@H](C(=O)NC1=NN=C(S1)C2CC2)NC(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
• Canonical SMILES: CC(C(=O)NC1=NN=C(S1)C2CC2)NC(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl

Description

4-(3-CHLOROPHENYL)-N-{(1S)-2-[(5-CYCLOPROPYL-1,3,4-THIADIAZOL-2-YL)AMINO]-1-METHYL-2-OXOETHYL}TETRAHYDRO-1(2H)-PYRAZINECARBOXAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a chlorophenyl group, a cyclopropyl-thiadiazole moiety, and a tetrahydropyrazinecarboxamide core.

Preparation Methods

The synthesis of 4-(3-CHLOROPHENYL)-N-{(1S)-2-[(5-CYCLOPROPYL-1,3,4-THIADIAZOL-2-YL)AMINO]-1-METHYL-2-OXOETHYL}TETRAHYDRO-1(2H)-PYRAZINECARBOXAMIDE involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of the chlorophenyl intermediate, followed by the introduction of the cyclopropyl-thiadiazole group. The final step involves the formation of the tetrahydropyrazinecarboxamide core through a series of condensation and cyclization reactions. Industrial production methods may involve optimization of these steps to enhance yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The chlorophenyl group can be oxidized under specific conditions to form corresponding quinones.

Reduction: The nitro groups, if present, can be reduced to amines using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like palladium on carbon, and nucleophiles like sodium methoxide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-(3-CHLOROPHENYL)-N-{(1S)-2-[(5-CYCLOPROPYL-1,3,4-THIADIAZOL-2-YL)AMINO]-1-METHYL-2-OXOETHYL}TETRAHYDRO-1(2H)-PYRAZINECARBOXAMIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropyl-thiadiazole moiety is believed to play a crucial role in binding to these targets, thereby modulating their activity. The exact pathways involved may vary depending on the specific application and target.

Comparison with Similar Compounds

Compared to other similar compounds, 4-(3-CHLOROPHENYL)-N-{(1S)-2-[(5-CYCLOPROPYL-1,3,4-THIADIAZOL-2-YL)AMINO]-1-METHYL-2-OXOETHYL}TETRAHYDRO-1(2H)-PYRAZINECARBOXAMIDE stands out due to its unique combination of functional groups. Similar compounds include:

1-(4-CHLOROPHENYL)-3-CYANOUREA: Known for its use in chemical synthesis and research.

Other chlorophenyl derivatives: These compounds share the chlorophenyl group but differ in other functional groups and overall structure.